![molecular formula C12H15BrClNO B1531915 1-(4-Bromo-2-chlorobenzyl)piperidin-4-ol CAS No. 1057269-96-1](/img/structure/B1531915.png)
1-(4-Bromo-2-chlorobenzyl)piperidin-4-ol
Overview
Description
1-(4-Bromo-2-chlorobenzyl)piperidin-4-ol, also known as 4-bromo-2-chloro-N-benzylpiperidin-4-amine, is an aromatic amine, which is mainly used in the synthesis of pharmaceuticals and other organic compounds. It is a colorless to yellowish solid, with a pungent odor. It is soluble in water, alcohol, and ether. It is a versatile intermediate for the synthesis of a variety of organic compounds, including pharmaceuticals.
Scientific Research Applications
Superacid-Catalyzed Synthesis
Superacids, like CF3SO3H (triflic acid), have been used to catalyze the electrophilic chemistry of 1,2,3,6-tetrahydropyridines, leading to aryl-substituted piperidines. The reactions are proposed to proceed through dicationic electrophilic intermediates, highlighting the compound's utility in creating structurally diverse piperidines (Klumpp et al., 2001).
Structural and Biological Activity Studies
The synthesis of structurally related compounds, like 2-(1-(3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbonyl)piperidin-4-yl)-N-isopropyl-1,3-thiazole-4-carboxamide, demonstrates the potential of such molecules in biological contexts. These compounds have been characterized for their structural attributes and evaluated for fungicidal and antiviral activities, indicating the broader applicability of bromo-chlorobenzyl substituted piperidines in therapeutic domains (Li et al., 2015).
CCR5 Antagonist Development
Research into N-piperidine benzamides has led to the synthesis of novel compounds with potential as CCR5 antagonists, a class significant in HIV treatment strategies. These studies involve complex synthetic pathways, including the use of bromo-chlorobenzyl intermediates, to yield compounds with notable bioactivity, illustrating the chemical versatility and application of such structures in developing therapeutic agents (Cheng De-ju, 2015).
Properties
IUPAC Name |
1-[(4-bromo-2-chlorophenyl)methyl]piperidin-4-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrClNO/c13-10-2-1-9(12(14)7-10)8-15-5-3-11(16)4-6-15/h1-2,7,11,16H,3-6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHRORWMDQSJGFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)CC2=C(C=C(C=C2)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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